6-Bromo-4-(trifluoromethyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Bromo-4-(trifluoromethyl)-1H-benzimidazole (6-Br-4-Tf-1H-Bz) is an organic compound belonging to the class of benzimidazole derivatives. It is a colorless to pale yellow solid, which is soluble in organic solvents. 6-Br-4-Tf-1H-Bz is a versatile molecule with a wide range of applications in organic synthesis and medicinal chemistry. It has been used as a building block for the synthesis of various biologically active molecules, such as antifungal agents, anti-inflammatory agents, and antineoplastic agents. In addition, 6-Br-4-Tf-1H-Bz has been studied for its potential use in the treatment of various diseases, including cancer.
Scientific Research Applications
Proteomics Research
6-Bromo-4-(trifluoromethyl)-1H-benzimidazole: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a specialty reagent in proteomics to study protein interactions, modifications, and expression levels within cells .
Organic Synthesis
In organic chemistry, this benzimidazole derivative serves as a building block for the synthesis of more complex molecules. It is particularly valuable in constructing molecules with the benzimidazole moiety, which is a core structure in many pharmaceuticals .
Medicinal Chemistry
Due to its structural similarity to naturally occurring nucleotides, 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole is explored for its potential in drug design and discovery. It may act as an analog or inhibitor of biological processes, making it a candidate for therapeutic applications .
Material Science
This compound can be used in the development of new materials, such as organic semiconductors, due to its aromatic structure and the presence of bromine, which facilitates further chemical modifications .
Catalysis
The bromine atom in 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole makes it a useful catalyst or intermediate in various chemical reactions, including coupling reactions like the Suzuki-Miyaura coupling, which forms carbon-carbon bonds crucial in organic synthesis .
Analytical Chemistry
As an analytical standard, this compound aids in the calibration of instruments and the development of analytical methods for detecting and quantifying similar structures in complex mixtures .
Agricultural Chemistry
Research into the use of benzimidazole derivatives in agriculture includes the development of novel pesticides and fungicides. The trifluoromethyl group in particular may enhance the biological activity of such compounds .
Environmental Science
In environmental science, the study of benzimidazole derivatives like 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole can contribute to understanding the fate and transport of similar organic compounds in the environment and their potential impact .
properties
IUPAC Name |
6-bromo-4-(trifluoromethyl)-1H-benzimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3N2/c9-4-1-5(8(10,11)12)7-6(2-4)13-3-14-7/h1-3H,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLVHWGQGUCBGGP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C2C(=C1C(F)(F)F)N=CN2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-4-(trifluoromethyl)-1H-benzimidazole | |
CAS RN |
914637-51-7 |
Source
|
Record name | 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.